Cas no 952735-86-3 (1H-Imidazole-4-carboxamide,2,5-dihydro-5-oxo-N-propyl-)

• Product Name: 1H-Imidazole-4-carboxamide,2,5-dihydro-5-oxo-N-propyl-
• CAS No: 952735-86-3
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 802614
• PubChem ID: 45120599
• Update Time: 2025-04-19

1H-Imidazole-4-carboxamide,2,5-dihydro-5-oxo-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxamide,2,5-dihydro-5-oxo-N-propyl-
• 5-Oxo-N-propyl-2,5-dihydro-1H-imidazole-4-carboxamide
• 952735-86-3

• Inchi： 1S/C7H11N3O2/c1-2-3-8-6(11)5-7(12)10-4-9-5/h2-4H2,1H3,(H,8,11)(H,10,12)
• InChI Key： OBTOAXZLHNFZGN-UHFFFAOYSA-N
• SMILES： O=C(C1C(NCN=1)=O)NCCC

Computed Properties

• Exact Mass: 169.085
• Monoisotopic Mass: 169.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6A^2
• XLogP3: 0.4